N1-(2,3-dimethylphenyl)-N2-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,3-dimethylphenyl)-N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]oxamide
• InChI: InChI=1S/C22H23N3O2S/c1-14-7-9-17(10-8-14)22-24-18(13-28-22)11-12-23-20(26)21(27)25-19-6-4-5-15(2)16(19)3/h4-10,13H,11-12H2,1-3H3,(H,23,26)(H,25,27)
• InChI Key: OOYJRSGNDCASDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CS2)CCNC(=O)C(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C22H23N3O2S
• Molecular Weight: 393.5 g/mol

Description

N1-(2,3-dimethylphenyl)-N2-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)oxalamide, also known as DMTX, is a small molecule that has been synthesized and studied for its potential use in scientific research. This compound belongs to the class of oxalamide compounds and has a molecular weight of 418.56 g/mol.

Scientific Research Applications

Catalytic Applications

Compounds with similar structural motifs to N1-(2,3-dimethylphenyl)-N2-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)oxalamide have been explored for their catalytic applications. For example, complexes derived from ligands similar in structure have been utilized in asymmetric transfer hydrogenation of ketones, showcasing the potential utility of such compounds in catalysis (Makhosazane N. Magubane et al., 2017). This indicates that compounds with complex heterocyclic structures can serve as ligands in catalytic reactions, possibly including those related to this compound.

Synthetic Methodologies

Research has also focused on the synthesis and application of complex organic compounds in forming new chemical bonds. For instance, copper-catalyzed coupling reactions involving similar ligands have been developed to efficiently form C-N and C-C bonds under mild conditions, highlighting the role of such compounds in facilitating novel synthetic routes (Ying Chen et al., 2023). This suggests that understanding the reactivity and application of this compound could open new avenues in organic synthesis.

Potential Biomedical Applications

Heterocyclic compounds similar to this compound have been investigated for their potential biomedical applications. For example, studies on new heterocyclic compounds based on pyrazole derivatives have revealed anticancer activity, suggesting the relevance of exploring the biological activities of structurally complex molecules (N. Metwally et al., 2016). This indicates the potential of this compound in contributing to the development of new therapeutic agents.

Mechanism of Action

Target of Action

They can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

The mode of action would depend on the specific target of the compound. Thiazoles often interact with their targets through the delocalization of a lone pair of π-electrons of the sulfur atom .

Biochemical Pathways

Thiazole-containing compounds can affect a wide range of pathways due to their diverse biological activities .

Pharmacokinetics

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole-containing compounds can have a wide range of effects due to their diverse biological activities .